![molecular formula C18H21FN2 B502666 N-(1-benzyl-4-piperidinyl)-N-(4-fluorophenyl)amine CAS No. 131587-27-4](/img/structure/B502666.png)
N-(1-benzyl-4-piperidinyl)-N-(4-fluorophenyl)amine
Overview
Description
N-(1-benzyl-4-piperidinyl)-N-(4-fluorophenyl)amine, also known as 4-Fluoro-N-benzylpiperidine, is a synthetic compound that has been studied for its potential uses in various scientific research applications. 4-Fluoro-N-benzylpiperidine is a fluorinated piperidine derivative, a type of molecule that has been of interest in the scientific community due to its potential applications in medicinal chemistry and drug development. This compound has been studied in recent years due to its potential uses as a ligand in drug development, as a catalyst in organic synthesis, and as a potential therapeutic agent for various diseases.
Scientific Research Applications
Synthetic Opioids
1-benzyl-N-(4-fluorophenyl)piperidin-4-amine is a substance group of Fentanyl analogues and falls under the effect group of Synthetic opioids . Synthetic opioids are used in medical practice for their analgesic properties, but they also have a high potential for abuse and addiction.
Flame Retardancy
This compound has been used to improve the flame retardancy of epoxy resin (EP). A fluorine-containing diphenylphosphine oxide derivative (benzyl (4-fluorophenyl)phenylphosphine oxide, BFPPO) was prepared and used to improve the flame retardancy and dielectric properties of epoxy resin . The resulting EP thermosets achieved a limiting oxygen index (LOI) of 34.0% and a UL-94 V-0 rating when the phosphorus content was 0.9 wt.% .
Dielectric Properties
The incorporation of BFPPO reduced the dielectric constant and dielectric loss factor of the EP thermosets at different frequencies . This indicates the potential applications of BFPPO-modified EP thermosets in the field of advanced electronic materials.
Liquid Chromatography and Electrochemical Detection
N-(4-fluorophenyl)piperidin-4-amine has been studied in the context of liquid chromatography and electrochemical detection. Research in this area focuses on derivatization methods for amines, improving detection limits, and understanding the electrochemical behavior of these compounds.
Heat Release Rate
BFPPO-modified EP thermosets exhibited a lower heat release rate and total heat release compared to pure EP . This is beneficial in applications where heat management is critical.
Free Radical Scavenging
Mechanistic studies revealed that BFPPO exerted its flame-retardant activity by scavenging free radicals required for combustion . This property can be useful in various applications where free radical scavenging is desired.
Mechanism of Action
Target of Action
The compound 1-benzyl-N-(4-fluorophenyl)piperidin-4-amine is a synthetic opioid, which is a part of the Fentanyl analogues . The primary targets of opioids are the opioid receptors, which are a group of inhibitory G protein-coupled receptors with opioids as ligands .
Mode of Action
The compound interacts with its targets, the opioid receptors, by binding to them. This binding can inhibit the release of neurotransmitters, leading to changes in the perception of pain in the body .
Biochemical Pathways
The metabolism of new fentanyl analogs, such as this compound, can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation . Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation .
Pharmacokinetics
Based on the known pharmacokinetics of fentanyl and its analogs, it can be inferred that this compound may have similar properties .
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its interaction with the opioid receptors. This interaction can lead to analgesic effects due to the inhibition of neurotransmitter release . It can also lead to adverse effects, including addiction and potentially severe adverse effects including coma and death .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. These can include the pH of the environment, the presence of other substances, and the temperature . .
properties
IUPAC Name |
1-benzyl-N-(4-fluorophenyl)piperidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2/c19-16-6-8-17(9-7-16)20-18-10-12-21(13-11-18)14-15-4-2-1-3-5-15/h1-9,18,20H,10-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCHCRHBAGFHFMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC2=CC=C(C=C2)F)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101037061 | |
Record name | Despropionyl N-benzyl p-fluoro norfentanyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101037061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(4-fluorophenyl)piperidin-4-amine | |
CAS RN |
131587-27-4 | |
Record name | Despropionyl N-benzyl p-fluoro norfentanyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101037061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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